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Abstract
3-Methylacridine is a heterocyclic aromatic compound belonging to the acridine family.

Acridines are noted for their planar, tricyclic structure, which facilitates their intercalation into

DNA and underpins their broad range of biological activities, including antiseptic, antimalarial,

and anticancer properties. The strategic placement of a methyl group at the 3-position of the

acridine core can significantly influence its electronic properties, lipophilicity, and steric profile,

thereby modulating its biological efficacy and potential therapeutic applications. This guide

provides a comprehensive overview of the chemical identifiers, synthesis, reactivity, and known

applications of 3-Methylacridine, with a particular focus on its relevance to drug discovery and

development.
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A clear and unambiguous identification of a chemical entity is paramount for research and

development. The following table summarizes the key identifiers and molecular properties of 3-
Methylacridine.

Identifier Value Reference

CAS Number 4740-12-9 [1]

PubChem CID 606380 [1]

IUPAC Name 3-methylacridine [1]

Molecular Formula C₁₄H₁₁N [1]

Molecular Weight 193.24 g/mol [1]

Canonical SMILES
CC1=CC2=C(C=C1)C=C3C=C

C=CC3=N2
[1]

InChI

InChI=1S/C14H11N/c1-10-6-7-

12-9-11-4-2-3-5-13(11)15-

14(12)8-10/h2-9H,1H3

[1]

InChIKey
JHPMXDKTYFNDMT-

UHFFFAOYSA-N
[1]

Synthesis of the 3-Methylacridine Scaffold
The synthesis of the acridine core is a well-established area of heterocyclic chemistry. The

Bernthsen acridine synthesis is a classical and versatile method for preparing 9-substituted

acridines through the condensation of a diarylamine with a carboxylic acid in the presence of a

Lewis acid catalyst, typically zinc chloride, at high temperatures.[2][3] While a specific protocol

for 3-Methylacridine is not readily available in the provided search results, a general approach

based on the Bernthsen synthesis can be extrapolated.

A plausible synthetic route to 3-Methylacridine would involve the reaction of a suitably

substituted diphenylamine derivative with a carboxylic acid. For instance, the condensation of

3-methyldiphenylamine with formic acid in the presence of zinc chloride would be a logical

starting point.
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Conceptual Synthesis Workflow: Bernthsen Acridine
Synthesis

3-Methyldiphenylamine

Acyl-Diphenylamine Intermediate

+
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(or derivative)

Incubation
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Washing Fluorescence Microscopy Image Analysis
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Caption: A conceptual workflow for utilizing 3-Methylacridine as a fluorescent probe in cell

imaging experiments.

Safety and Handling
While a specific Material Safety Data Sheet (MSDS) for 3-Methylacridine was not found in the

provided search results, safety information for the related compound, 9-Methylacridine, can be

used as a guide. Acridine derivatives should be handled with care, as they may be irritants and

their toxicological properties are not always fully characterized. [4] General Precautions:
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Personal Protective Equipment (PPE): Wear appropriate protective clothing, including gloves

and safety glasses. [5][6]* Ventilation: Handle in a well-ventilated area or in a fume hood to

avoid inhalation of dust or vapors. [5]* Storage: Store in a tightly sealed container in a cool,

dry place away from incompatible materials such as strong oxidizing agents. [6][7]* Disposal:

Dispose of in accordance with local, state, and federal regulations.

Conclusion
3-Methylacridine represents a valuable scaffold for the development of novel therapeutic

agents and research tools. Its structural relationship to a class of compounds with proven

biological activity, combined with the potential for chemical modification, makes it a compelling

target for further investigation. This guide has provided a foundational understanding of its

chemical properties, synthetic accessibility, and potential applications. Further research is

warranted to fully elucidate the biological activity profile and therapeutic potential of 3-
Methylacridine and its derivatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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